Cas no 423768-58-5 (1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid structure
423768-58-5 structure
Product Name:1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:423768-58-5
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD03407339
CID:328036
PubChem ID:2776579
Update Time:2025-04-19

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-2,5-dimethyl-
    • 1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
    • 1-cyclopropyl-2,5-dimethylpyrrole-3-carboxylic acid
    • 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid , Tech.
    • HMS1719K02
    • HMS2758D03
    • CHEMBL1577069
    • SMR000364649
    • 1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLICACID
    • SY152060
    • Z89283956
    • 423768-58-5
    • AKOS000264240
    • BDBM50543232
    • J-504564
    • FT-0607684
    • CS-0233285
    • MLS000773859
    • MFCD03407339
    • 1-cyclopropyl-2,5-dimethyl-pyrrole-3-carboxylic Acid
    • DTXSID30380201
    • SB63650
    • SCHEMBL1714277
    • EN300-13229
    • 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
    • DB-015731
    • DTXCID20331227
    • G34933
    • 1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • MDL: MFCD03407339
    • Inchi: 1S/C10H13NO2/c1-6-5-9(10(12)13)7(2)11(6)8-3-4-8/h5,8H,3-4H2,1-2H3,(H,12,13)
    • InChI Key: VOOZJPFNBFNPEK-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(C=1C)C1CC1)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.27
  • Melting Point: 178 °C
  • Boiling Point: 353.1°C at 760 mmHg
  • Flash Point: 167.4°C
  • Refractive Index: 1.613
  • PSA: 42.23000
  • LogP: 2.13800

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Pricemore >>

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